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Introduction
OPBP-1 is a novel, orally available, proteolysis-resistant D-peptide antagonist of the

Programmed Death-Ligand 1 (PD-L1). It has been identified through phage display screening

and computational simulations. OPBP-1 selectively binds to PD-L1, thereby blocking the

interaction between PD-1 and PD-L1. This action is intended to restore and enhance T

lymphocyte function, counteracting tumor-induced immune evasion. These characteristics

make OPBP-1 a promising candidate for investigation in cancer immunotherapy, particularly in

melanoma.[1] The peptide sequence for OPBP-1 is Gly-Gln-Ser-Glu-His-His-Met-Arg-Val-Tyr-

Ser-Phe.[2]

Mechanism of Action
OPBP-1 functions as an immune checkpoint inhibitor. By binding to PD-L1, it prevents the

engagement of the PD-1 receptor on activated T cells. This blockade inhibits the negative

signaling that would otherwise lead to T-cell exhaustion and apoptosis, thereby promoting an

anti-tumor immune response. In melanoma studies, OPBP-1 has been shown to enhance the

infiltration and effector function of CD8+ T cells within the tumor microenvironment.[3] This
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leads to increased secretion of cytotoxic mediators such as Interferon-gamma (IFN-γ),

contributing to tumor cell killing.[3]

Quantitative Data Summary
The following tables summarize the available quantitative data on the activity of OPBP-1 in

melanoma models.

Table 1: In Vivo Efficacy of OPBP-1 in B16-OVA Melanoma Model

Parameter Value Reference

Animal Model
C57BL/6 mice with B16-OVA

melanoma
[3]

Treatment Dose 0.5 mg/kg [3]

Outcome
Significant inhibition of tumor

growth
[3]

Table 2: Immunomodulatory Effects of OPBP-1

Assay Effect Concentration Cell Type Reference

IL-2 Secretion Enhanced 100 µM

Jurkat T cells co-

cultured with

CHO-K1-hPD-L1

cells

[2]

IFN-γ Secretion Enhanced Not specified

Human

Peripheral Blood

Mononuclear

Cells (PBMCs)

[3]

CD8+ T cell

function

Enhanced

infiltration and

function

0.5 mg/kg (in

vivo)
Murine model [3]
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Signaling Pathway
The following diagram illustrates the mechanism of action of OPBP-1 in blocking the PD-1/PD-

L1 signaling pathway.
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Caption: Mechanism of OPBP-1 in blocking the PD-1/PD-L1 pathway.
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In Vivo B16-OVA Melanoma Tumor Model
This protocol describes a general procedure for establishing a B16-OVA melanoma model and

assessing the in vivo efficacy of OPBP-1.

Materials:

B16-OVA cells

C57BL/6 mice (female, 6-8 weeks old)

Phosphate-Buffered Saline (PBS), sterile

OPBP-1 (resuspended in a suitable vehicle)

Calipers

Procedure:

Culture B16-OVA cells to ~80% confluency.

Harvest cells using trypsin-EDTA, wash with PBS, and resuspend in sterile PBS at a

concentration of 2 x 10^6 cells/mL.

Subcutaneously inject 100 µL of the cell suspension (2 x 10^5 cells) into the flank of each

C57BL/6 mouse.

Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³).

Randomize mice into treatment and control groups.

Administer OPBP-1 (e.g., 0.5 mg/kg) or vehicle control to the respective groups. The

administration route and frequency should be determined based on the experimental design

(e.g., intraperitoneal, oral).

Measure tumor volume every 2-3 days using calipers. Tumor volume can be calculated using

the formula: (Length x Width²)/2.

Monitor mice for signs of toxicity and overall health.
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At the end of the study, euthanize mice and excise tumors for further analysis (e.g.,

immunohistochemistry for CD8+ T cell infiltration).

T-Cell Activation Assay (IFN-γ Secretion)
This protocol provides a general method for assessing the effect of OPBP-1 on T-cell activation

by measuring IFN-γ secretion.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

RPMI-1640 medium supplemented with 10% FBS and antibiotics

Phytohemagglutinin (PHA) or other T-cell stimulants

OPBP-1

Human IFN-γ ELISA kit

Procedure:

Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

Plate PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well.

Pre-treat cells with various concentrations of OPBP-1 for 1-2 hours.

Stimulate the T cells with a suitable mitogen (e.g., PHA at 5 µg/mL). Include unstimulated

and vehicle-treated controls.

Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours.

Collect the cell culture supernatant.

Quantify the concentration of IFN-γ in the supernatant using a human IFN-γ ELISA kit

according to the manufacturer's instructions.
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Experimental Workflow
The following diagram outlines the typical workflow for an in vivo study of OPBP-1 in a

melanoma model.
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Caption: In vivo experimental workflow for OPBP-1 in a melanoma model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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